Cas no 6974-06-7 ( )

• Product Name: &nbsp
• CAS No: 6974-06-7
• MF: C₁₈H₂₂ClN
• MW: 287.82698392868
• CID: 974148
• PubChem ID: 24183028
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC23002; NSC-23002;
• DTXSID40636665
• NSC23002
• (2E)-N-Benzyl-N,N-dimethyl-3-phenylprop-2-en-1-aminium chloride
• NSC-23002
• 6974-06-7
•  

• Inchi： 1S/C18H22N.ClH/c1-19(2,16-18-12-7-4-8-13-18)15-9-14-17-10-5-3-6-11-17;/h3-14H,15-16H2,1-2H3;1H/q+1;/p-1/b14-9+;
• InChI Key： JOGKOFIDSOHVQL-KYIGKLDSSA-M
• SMILES： [Cl-].[N+](C)(C)(C/C=C/C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.17536
• Monoisotopic Mass: 287.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 0.98040